Cas no 26848-06-6 (Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI))

Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI) structure
26848-06-6 structure
Product Name:Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI)
CAS No:26848-06-6
MF:C31H30N4O5
MW:538.593707561493
CID:278114
PubChem ID:135478812
Update Time:2025-04-19

Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI)
    • NSC121187
    • NSC121186
    • DTXSID50949637
    • NSC-121187
    • 26848-07-7
    • ZINC04879789
    • NSC-121186
    • DTXSID90298156
    • 26848-06-6
    • 9-(2,3,4-tri-o-benzylpentopyranosyl)-3,9-dihydro-6h-purin-6-one
    • 9-(2,3,4-Tri-O-benzylpentopyranosyl)-9H-purin-6-ol
    • Inchi: 1S/C31H30N4O5/c36-30-26-29(32-20-33-30)35(21-34-26)31-28(39-18-24-14-8-3-9-15-24)27(38-17-23-12-6-2-7-13-23)25(19-40-31)37-16-22-10-4-1-5-11-22/h1-15,20-21,25,27-28,31H,16-19H2,(H,32,33,36)
    • InChI Key: MWTYKAGMOMPZJZ-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1N1C=NC2C(NC=NC1=2)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 538.22162007g/mol
  • Monoisotopic Mass: 538.22162007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 827
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 96.2Ų
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